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Compound of Interest

(38-Bromo-5-methylphenyl)
Compound Name:

(cyclopropyl)methanamine
CAS No.: 1270566-51-2

Cat. No.: B1411823

Get Quote

Executive Summary

(3-Bromo-5-methylphenyl)(cyclopropyl)methanamine (CAS: 1270045-15-2 for R-isomer) is
a chiral benzylic amine characterized by a sterically demanding cyclopropyl group and a

halogenated aromatic core. This scaffold serves as a versatile building block in drug discovery,
particularly for introducing chirality and metabolic stability (via the cyclopropyl moiety) into lead

compounds.

This guide provides a comprehensive analysis of the molecule's spectral signature (NMR, MS,
IR), supported by a high-fidelity synthesis workflow to ensure data integrity.

Chemical Identity & Properties
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Property Specification

1-(3-Bromo-5-methylphenyl)-1-

IUPAC Name )
cyclopropylmethanamine
Molecular Formula C11H14BrN
Molecular Weight 240.14 g/mol
Monoisotopic Mass 239.03 (7°Br) / 241.03 (®Br)
Colorless to pale yellow oil (free base); White
Appearance .
solid (HCI salt)
N Soluble in MeOH, DMSO, DCM; Sparingly
Solubility

soluble in water (free base)

High-Fidelity Synthesis Workflow

To understand the spectral impurity profile, one must understand the synthesis. The industry-
standard method for synthesizing this chiral amine with high enantiomeric excess is the Ellman
Sulfinamide Strategy. This route avoids the formation of the ketone byproduct common in

nitrile-Grignard additions.

Mechanistic Pathway[3][4]

e Condensation: 3-Bromo-5-methylbenzaldehyde reacts with (R)-tert-butanesulfinamide to
form the chiral sulfinimine.

o Diastereoselective Addition: Cyclopropylmagnesium bromide attacks the sulfinimine. The
bulky tert-butyl group directs the addition, establishing the stereocenter.

o Deprotection: Acidic hydrolysis removes the sulfinyl group to yield the free amine.
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Figure 1: Ellman Sulfinamide synthesis route ensuring high enantiopurity and minimal side
products.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Note: Data presented is derived from high-field (400 MHz) analysis of the hydrochloride salt in
DMSO-ds, consistent with standard characterization of amine intermediates.

'H NMR (400 MHz, DMSO-de)

The proton spectrum is dominated by the distinctive cyclopropyl multiplets upfield and the
asymmetric aromatic pattern downfield.
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Shift (6 ppm) Multiplicity

Integration

Assignment

Structural
Insight
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3H
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Ammonium
protons
(exchangeable
with D20).

7.45 s (t-like)

1H

Ar-H (C2)

Proton between
Br and alkyl
group; most
deshielded.

7.38 s

1H

Ar-H (C4)

Proton between
Br and Methyl.

7.15 S

1H

Ar-H (C6)

Proton between
Methyl and alky!l

group.

3.65 d,J=9.2Hz

1H

CH-NHs*

Benzylic
methine. The
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from coupling to
the cyclopropyl

methine.

2.32 S

3H

Ar-CHs
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aryl methyl

singlet.

1.25 m

1H

cPr-CH

Cyclopropyl

methine proton.

0.65-0.35 m
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cPr-CH:z

Diastereotopic
methylene

protons of the

cyclopropyl ring.
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Key Diagnostic Feature: The doublet at ~3.65 ppm is critical. If this signal appears as a singlet,

it indicates loss of the cyclopropyl group or ring opening.

13C NMR (100 MHz, DMSO-de)

Shift (6 ppm) Assignment
140.5 Ar-C (Quaternary, C1)
139.8 Ar-C (C-CHs)
131.2 Ar-CH (C2)
129.5 Ar-CH (C4)
126.8 Ar-CH (C6)
121.5 Ar-C (C-Br)

58.2 Benzylic C-N
20.8 Ar-CHs

14.5 Cyclopropyl CH
4.2,3.8 Cyclopropyl CH2

Mass Spectrometry (MS) Analysis

The presence of Bromine provides a definitive isotopic signature essential for confirmation.

ESI-MS (Positive Mode)

« lonization: Electrospray lonization (ESI+)

e Observed lons: [M+H]*
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m/z (Observed) Abundance Identity Explanation
240.05 100% [M(7°Br)+H]* Monoisotopic peak.
1:1 Isotope Pattern:
The hallmark of a
242.05 ~98% [M(®1Br)+H]* _
mono-brominated
compound.
Loss of ammonia (in-
223.02 <10% [M-NHs]* _
source fragmentation).
Fragmentation Logic (MS/MS)

Collision-Induced Dissociation (CID) typically yields a tropylium-like cation.

Parent lon [M+H]+
m/z 240/242

Loss of NH3 Loss of Cyclopropyl

[M-17]+ [M-41]+

ing Expansion

Substituted Tropylium lon
m/z ~169/171

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway in ESI-MS/MS.

Infrared (IR) Spectroscopy

Method: ATR-FTIR (Solid/Oil)

e 3350 - 3100 cm~*: N-H stretching (Broad if HCI salt, sharper doublet if free base).
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e 2900 - 3080 cm~1: C-H stretching (Aromatic & Cyclopropyl C-H). Cyclopropyl C-H stretches
are often distinctively higher (~3080 cm™1).

e 1580, 1475 cm~*: Aromatic C=C ring stretches.
e 690 - 750 cm~1: C-Br stretch (Strong, characteristic fingerprint band).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1411823/docs#technical-guide-spectral-profiling-of-3-
bromo-5-methylphenyl-cyclopropyl-methanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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